Cas no 2806738-88-3 (Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride)

• Product Name: Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride
• CAS No: 2806738-88-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5767259
• PubChem ID: 163321567
• Update Time: 2025-10-31

Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2806738-88-3
• METHYL (2S,3R)-3-ETHYLPYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate;hydrochloride
• E80058
• PS-18860
• methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate
• D-Proline, 3-ethyl-, methyl ester, hydrochloride (1:1), (3S)-rel-
• Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate HCl
• Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-3-6-4-5-9-7(6)8(10)11-2;/h6-7,9H,3-5H2,1-2H3;1H/t6-,7+;/m1./s1
• InChI Key： UULFFIJPLBXISM-HHQFNNIRSA-N
• SMILES： Cl.O(C)C([C@@H]1[C@H](CC)CCN1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride

Comprehensive Overview of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride (CAS No. 2806738-88-3)

Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride (CAS No. 2806738-88-3) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its ethylpyrrolidine backbone and methyl carboxylate functional group, is widely utilized as a key intermediate in the development of bioactive molecules. Its stereochemistry, denoted by the (2S,3R) configuration, plays a crucial role in its reactivity and biological activity, making it a subject of interest for researchers focusing on enantioselective synthesis.

The growing demand for chiral building blocks in drug discovery has propelled the relevance of compounds like Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride. Recent trends in the pharmaceutical industry highlight the importance of stereochemically pure intermediates, as they often lead to more efficacious and safer drugs. This aligns with the increasing focus on precision medicine and personalized therapeutics, where the exact molecular configuration can determine a drug's success. Researchers and manufacturers frequently search for high-purity chiral compounds and scalable synthetic routes, making this compound a valuable asset in modern chemistry.

From a synthetic perspective, Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride is often employed in the construction of nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs. Its pyrrolidine ring serves as a versatile scaffold for modifications, enabling the creation of diverse molecular architectures. The hydrochloride salt form enhances its stability and solubility, facilitating its use in various reaction conditions. This adaptability has led to its inclusion in libraries of pharmaceutical intermediates, catering to the needs of medicinal chemists and process developers.

In the context of green chemistry and sustainable synthesis, Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride has garnered attention due to its potential for atom-efficient transformations. The push toward environmentally friendly synthetic methods has driven innovations in catalytic processes and solvent selection, with this compound serving as a test case for optimizing yield and minimizing waste. Additionally, its role in asymmetric catalysis and enantioselective reactions aligns with the industry's shift toward more sustainable and selective chemical processes.

The analytical characterization of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to confirm its purity and stereochemical integrity. These methods are critical for ensuring compliance with regulatory standards, particularly in GMP manufacturing environments. The compound's CAS No. 2806738-88-3 serves as a unique identifier in chemical databases, aiding in literature searches and patent reviews. Researchers often explore its physicochemical properties, including melting point, solubility, and stability, to optimize its handling and storage conditions.

Looking ahead, the applications of Methyl (2S,3R)-3-ethylpyrrolidine-2-carboxylate hydrochloride are expected to expand further, particularly in the fields of central nervous system (CNS) drug development and peptide mimetics. Its structural features make it a promising candidate for modulating biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. As the pharmaceutical industry continues to prioritize novel drug modalities, the demand for specialized intermediates like this compound is likely to grow, reinforcing its importance in synthetic and medicinal chemistry.